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Compound of Interest

Compound Name: 4-Chloro-5-nitroquinoline

Cat. No.: B1354559 Get Quote

For researchers, scientists, and drug development professionals, 4-Chloro-5-nitroquinoline
presents itself as a chemical intermediate with potential applications in medicinal chemistry.

However, a comprehensive public-domain profile of its biological activity and detailed

experimental protocols remains elusive. This technical guide consolidates the currently

available information on its commercial availability, and outlines general synthetic and

analytical approaches based on related compounds, while also highlighting critical knowledge

gaps.

Commercial Availability and Physicochemical
Properties
4-Chloro-5-nitroquinoline is available from a limited number of commercial suppliers. The

primary identifiers for this compound are:

CAS Number: 40106-98-7

Molecular Formula: C₉H₅ClN₂O₂

Molecular Weight: 208.60 g/mol

The following table summarizes the known commercial suppliers and publicly available data.

Researchers are advised to contact the suppliers directly for detailed specifications, including

purity and pricing for bulk quantities.
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Supplier
Catalog
Number

Available
Quantities

Purity Price (USD)

Reagentia R00CKYJ
50 mg, 100 mg,

250 mg, 500 mg
Not Specified ~$350 - $830

Chemical-

Suppliers.com

CSP5539982770

34
Not Specified Not Specified Not Specified

It is important to note that detailed certificates of analysis, including spectroscopic data (¹H-

NMR, ¹³C-NMR, IR, Mass Spectrometry) and purity confirmation by methods such as High-

Performance Liquid Chromatography (HPLC), are not readily available in the public domain for

4-Chloro-5-nitroquinoline. Direct inquiry to the suppliers is necessary to obtain this critical

information.

Synthesis and Purification Strategies: An
Extrapolated Approach
While a specific, detailed experimental protocol for the synthesis of 4-Chloro-5-nitroquinoline
is not publicly documented, a general approach can be inferred from the synthesis of

analogous compounds, such as 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. The synthesis

would likely involve a multi-step process starting from a suitable quinoline precursor.

A plausible synthetic route could be the nitration of 4-chloroquinoline. The workflow for such a

reaction would generally proceed as follows:
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Generalized Synthetic Workflow

4-Chloroquinoline

Nitration
(e.g., HNO3/H2SO4)

Crude 4-Chloro-5-nitroquinoline

Purification
(e.g., Recrystallization, Chromatography)

Pure 4-Chloro-5-nitroquinoline
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Hypothetical Biological Evaluation Workflow

4-Chloro-5-nitroquinoline
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To cite this document: BenchChem. [4-Chloro-5-nitroquinoline: A Technical Overview for
Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354559#commercial-suppliers-of-4-chloro-5-
nitroquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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